Cas no 122608-99-5 (Propan-2-yl 1H-pyrazole-3-carboxylate)

• Product Name: Propan-2-yl 1H-pyrazole-3-carboxylate
• CAS No: 122608-99-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 104442
• PubChem ID: 14149250
• Update Time: 2025-09-26

Propan-2-yl 1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-methylethyl ester
• 1H-Pyrazole-3-carboxylicacid,1-methylethylester(9CI)
• propan-2-yl 1H-pyrazole-5-carboxylate
• V5K
• DTXSID70556645
• SCHEMBL23830167
• NCGC00326303-01
• AKOS005682674
• propan-2-yl 1~{H}-pyrazole-3-carboxylate
• 122608-99-5
• Isopropyl 1H-pyrazole-3-carboxylate
• AB01321022-02
• SCHEMBL26140276
• Propan-2-yl 1H-pyrazole-3-carboxylate

• Inchi： 1S/C7H10N2O2/c1-5(2)11-7(10)6-3-4-8-9-6/h3-5H,1-2H3,(H,8,9)
• InChI Key： CBQRTLFASQYWAJ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=NN1)=O)C(C)C

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 281.1±13.0 °C at 760 mmHg
• Flash Point: 123.8±19.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Propan-2-yl 1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives